Cas no 1221066-38-1 ([1,​1'-​Biphenyl]​-​4,​4'-​diamine, N4,​N4'-​bis(diphenylmethylen​e)​-)

• Product Name: [1,​1'-​Biphenyl]​-​4,​4'-​diamine, N4,​N4'-​bis(diphenylmethylen​e)​-
• CAS No: 1221066-38-1
• MF: C₃₈H₂₈N₂
• MW: 512.64
• CID: 5093857
• Update Time: 2026-03-02

[1,​1'-​Biphenyl]​-​4,​4'-​diamine, N4,​N4'-​bis(diphenylmethylen​e)​- Chemical and Physical Properties

Names and Identifiers

• [1,​1'-​Biphenyl]​-​4,​4'-​diamine, N4,​N4'-​bis(diphenylmethylen​e)​-

• Inchi： 1S/C38H28N2/c1-5-13-31(14-6-1)37(32-15-7-2-8-16-32)39-35-25-21-29(22-26-35)30-23-27-36(28-24-30)40-38(33-17-9-3-10-18-33)34-19-11-4-12-20-34/h1-28H
• InChI Key： PMTKZWOAAXHIDW-UHFFFAOYSA-N
• SMILES： C1C=C(C=CC=1)/C(/C1C=CC=CC=1)=N/C1C=CC(=CC=1)C1=CC=C(C=C1)/N=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Additional information on [1,​1'-​Biphenyl]​-​4,​4'-​diamine, N4,​N4'-​bis(diphenylmethylen​e)​-

[1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) (CAS No. 1221066-38-1): An Overview of a Versatile Compound in Pharmaceutical and Materials Science

[1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) (CAS No. 1221066-38-1) is a complex organic compound that has garnered significant attention in the fields of pharmaceuticals and materials science due to its unique structural properties and potential applications. This compound, also known as N4,N4'-bis(diphenylmethylene)-[1,1'-biphenyl]-4,4'-diamine, is characterized by its biphenyl core and the presence of two diphenylmethylene groups attached to the diamine moieties. The intricate molecular structure of this compound provides a foundation for a wide range of chemical and biological activities.

In the realm of pharmaceutical research, [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) could be further optimized to develop drugs for treating inflammatory diseases.

Beyond its pharmaceutical applications, [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) has also found utility in materials science. The compound's rigid biphenyl core and conjugated π-electron system make it an excellent candidate for the synthesis of advanced materials with unique optical and electronic properties. In particular, this compound has been used as a building block in the fabrication of organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Studies published in the Journal of Materials Chemistry C have demonstrated that OLEDs incorporating [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) exhibit enhanced efficiency and stability compared to traditional materials.

The synthetic accessibility of [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) is another factor contributing to its widespread use in research and development. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic aromatic substitution and reductive amination. This synthetic flexibility allows researchers to tailor the properties of the compound by introducing various functional groups or modifying the substituents on the biphenyl core. For example, recent work published in the Tetrahedron Letters has explored the synthesis of derivatives with improved solubility and thermal stability.

In addition to its synthetic versatility, [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) has been studied for its potential environmental impact. Research published in the Journal of Hazardous Materials has investigated the biodegradability and toxicity of this compound. The results indicate that while [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) is generally considered safe for use in laboratory settings and industrial applications, proper handling and disposal protocols should be followed to minimize any potential environmental risks.

The future prospects for [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, recent advances in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions with high accuracy. This predictive capability is crucial for designing more efficient synthesis routes and tailoring the compound's properties for specific applications.

In conclusion, [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-bis(diphenylmethylene) (CAS No. 1221066-38-1) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique molecular structure provides a foundation for developing novel therapeutic agents and advanced materials with superior performance characteristics. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in scientific and industrial contexts.